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Compound Name: 6-Bromoisochroman-4-one

Cat. No.: B3029474

An In-depth Technical Guide to the Synthesis and Characterization of 6-Bromoisochroman-4-
one

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the synthesis and characterization of 6-
Bromoisochroman-4-one (CAS No. 676134-68-2), a key heterocyclic building block in
medicinal chemistry and drug discovery.[1][2] Its value lies in the isochromanone core, a
scaffold present in various biologically active molecules, and the bromine substituent, which
serves as a versatile handle for further chemical modifications, such as cross-coupling
reactions.[1] This document is intended for researchers and professionals in organic synthesis
and pharmaceutical development, offering both theoretical grounding and practical, field-proven
protocols.

Strategic Importance and Applications

6-Bromoisochroman-4-one is a crucial intermediate in the synthesis of more complex
molecules.[1] The isochromanone framework is a privileged scaffold, and its derivatives have
been explored for a range of therapeutic applications, including the development of inhibitors
for enzymes like p38a MAPK and Rho kinase (ROCK), which are implicated in inflammatory
diseases and diabetic retinopathy, respectively.[3][4] The presence of a bromine atom on the
aromatic ring significantly enhances its synthetic utility, allowing for the introduction of diverse
functional groups through reactions like Suzuki, Heck, and Sonogashira couplings. This
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functionalization is critical for structure-activity relationship (SAR) studies in drug discovery

programs.[1]

Table 1: Physicochemical Properties of 6-Bromoisochroman-4-one

Property Value Source
CAS Number 676134-68-2 [2][5]
Molecular Formula CoH7BrO:2 [1][2]
Molecular Weight 227.06 g/mol [1][6]
Physical Form Solid [5][7]
Boiling Point 336.1°C [1]

Room temperature, sealed in
Storage - [5]
dry conditions

Retrosynthetic Analysis and Synthesis Pathway

The synthesis of 6-Bromoisochroman-4-one is not commonly detailed in direct literature;
however, a robust and logical pathway can be constructed based on established organic
chemistry principles. A common and effective method for forming the isochromanone ring
system is through an intramolecular Friedel-Crafts acylation of a suitably substituted

phenoxyacetic acid.

Our retrosynthetic approach disconnects the heterocyclic ring at the C4-C4a bond, tracing the
target molecule back to 2-(3-bromobenzyloxy)acetic acid, which in turn can be synthesized
from commercially available 3-bromobenzyl alcohol and an acetate equivalent.

Logical Framework for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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